Cas no 4410-16-6 (1-BROMO-4-(1,3-DIOXOLAN-2-YLMETHYL)BENZENE)

• Product Name: 1-BROMO-4-(1,3-DIOXOLAN-2-YLMETHYL)BENZENE
• CAS No: 4410-16-6
• MF: C₁₀H₁₁BrO₂
• MW: 243.097142457962
• MDL: MFCD04117645
• CID: 876796
• Update Time: 2026-04-29

1-BROMO-4-(1,3-DIOXOLAN-2-YLMETHYL)BENZENE Chemical and Physical Properties

Names and Identifiers

• 1-BROMO-4-(1,3-DIOXOLAN-2-YLMETHYL)BENZENE
• 2-(4-bromobenzyl)-1,3-dioxolane
• AC1MBUR2
• AG-F-55201
• CTK4I7976
• SureCN7393096

• MDL： MFCD04117645
• Inchi： InChI=1S/C10H11BrO2/c11-9-3-1-8(2-4-9)7-10-12-5-6-13-10/h1-4,10H,5-7H2
• InChI Key： ACKDBUNMLXWBHV-UHFFFAOYSA-N
• SMILES： C1=C(C=CC(=C1)Br)CC2OCCO2

Computed Properties

• Exact Mass: 241.99423
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 1-BROMO-4-(1,3-DIOXOLAN-2-YLMETHYL)BENZENE

Comprehensive Guide to 1-Bromo-4-(1,3-dioxolan-2-ylmethyl)benzene (CAS No. 4410-16-6): Properties, Applications, and Industry Insights

1-Bromo-4-(1,3-dioxolan-2-ylmethyl)benzene (CAS No. 4410-16-6) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. This brominated aromatic derivative features a unique 1,3-dioxolane functional group, making it a versatile building block for cross-coupling reactions and heterocyclic chemistry. With growing interest in sustainable chemistry, researchers are exploring its role in green synthesis methodologies and catalyzed transformations.

The compound's molecular structure combines a bromobenzene core with a dioxolane-protected aldehyde equivalent, offering dual reactivity for palladium-catalyzed couplings (e.g., Suzuki-Miyaura reactions) and acid-deprotection pathways. Recent studies highlight its potential in developing OLED materials and liquid crystal displays, aligning with the global demand for energy-efficient technologies. Analytical data shows high purity grades (>98%) with characteristic NMR peaks at 7.45 ppm (aromatic protons) and 5.85 ppm (dioxolane methine).

Industry trends reveal increasing searches for "CAS 4410-16-6 suppliers" and "1-Bromo-4-(1,3-dioxolan-2-ylmethyl)benzene synthesis," reflecting its growing commercial importance. The compound's storage stability under nitrogen atmosphere and compatibility with Grignard reagents make it preferable for organometallic chemistry applications. Regulatory-compliant manufacturers now emphasize REACH certification and GMP standards to meet pharmaceutical industry requirements.

Emerging applications include its use as a precursor for biodegradable polymers and photoactive compounds, particularly in solar cell research. The protecting group strategy embodied in its structure addresses common challenges in multi-step syntheses, as evidenced by its adoption in API manufacturing. Thermal analysis indicates decomposition above 230°C, with optimal handling conditions between 15-25°C to maintain chemical integrity.

Environmental considerations drive innovation in waste minimization during its production. Advanced continuous flow chemistry methods demonstrate 20% higher atom economy compared to batch processes. Spectroscopy experts frequently search for "FTIR spectra of 4410-16-6" and "HPLC methods for dioxolane derivatives," underscoring the need for reliable analytical protocols.

Market analysis shows 15% annual growth in demand for functionalized bromoarenes, with 4410-16-6 occupying a niche in chiral synthesis. Its crystallization behavior and solubility profiles in THF/DMSO mixtures are frequently studied for process optimization. Recent patent filings highlight novel applications in metal-organic frameworks (MOFs) and covalent organic polymers (COPs).

Quality control protocols emphasize residual solvent analysis and heavy metal screening, particularly for pharmaceutical applications. The compound's electrophilic reactivity enables diverse transformations, while its moisture sensitivity necessitates proper handling procedures. Academic and industrial researchers consistently rank it among top aryl bromide building blocks for medicinal chemistry projects.